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Compound of Interest

Compound Name: ML163

Cat. No.: B1663221

For researchers, scientists, and drug development professionals handling ML163 (p38 MAP
Kinase Inhibitor VIII), a thorough understanding of proper disposal procedures is essential for
maintaining a safe and compliant laboratory environment. This guide provides detailed, step-
by-step instructions for the disposal of ML163, ensuring safety and adherence to regulatory
standards.

Core Safety and Disposal Information

ML163, with CAS Number 321351-00-2, is classified as a non-hazardous substance or mixture
according to its Safety Data Sheet (SDS).[1][2] This classification is the primary determinant for
its disposal. However, disposal procedures can be influenced by the form of the waste—
whether it is the pure compound or dissolved in a solvent.

Disposal of Pure ML163

If ML163 is in its pure, solid form and has not been contaminated with any hazardous
materials, it does not typically require special hazardous waste disposal. Standard laboratory
procedure for non-hazardous chemical waste should be followed. However, it is crucial to
consult your institution's specific waste management policies, as they may have unique
requirements.

Disposal of ML163 in Solution
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In a laboratory setting, ML163 is often dissolved in a solvent, such as DMSO or ethanol. In
these cases, the disposal method is dictated by the hazards of the solvent, not ML163 itself.

Key Disposal Steps:
« ldentify the Solvent: Determine the solvent used to dissolve ML163.

o Consult the Solvent's SDS: Review the Safety Data Sheet for the solvent to understand its
specific hazards (e.g., flammaubility, toxicity).

e Segregate Waste: Dispose of the ML163 solution in the appropriate hazardous waste
container designated for that type of solvent. For example, a solution of ML163 in ethanol
should be disposed of in a flammable waste container.

e Labeling: Ensure the waste container is clearly and accurately labeled with its contents,
including the name of the solvent and the solute (ML163).

» Arrange for Pickup: Follow your institution's procedures for the collection of hazardous
chemical waste.

Quantitative Data Summary

For quick reference, the key chemical and physical properties of ML163 are summarized in the

table below.
Property Value
CAS Number 321351-00-2
Molecular Formula C20H16BrCIN20
Molecular Weight 415.71 g/mol
Form Solid
Color Yellow
Storage Temperature 2-8°C
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Experimental Protocols

While specific experimental protocols for the use of ML163 will vary by application, the disposal
portion of any experiment should adhere to the following general methodology:

o Decontamination: At the conclusion of an experiment, decontaminate all surfaces and
equipment that have come into contact with ML163. If a hazardous solvent was used, the
decontamination materials (e.g., wipes, absorbent pads) must also be disposed of as
hazardous waste.

o Empty Container Disposal: Empty containers that held pure ML163 can typically be disposed
of as regular laboratory glass or plastic waste, provided they are thoroughly rinsed. The
rinsate should be collected and disposed of as chemical waste, with the hazard classification
determined by the solvent used for rinsing.

o Waste Manifest: For solutions disposed of as hazardous waste, ensure that all required
information is recorded on your laboratory's hazardous waste manifest for tracking and
compliance purposes.

ML163 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
ML163.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663221#ml163-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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